![molecular formula C12H18N2O5S B6632154 2-[(2-Methoxy-2-methylpropyl)amino]-5-sulfamoylbenzoic acid](/img/structure/B6632154.png)
2-[(2-Methoxy-2-methylpropyl)amino]-5-sulfamoylbenzoic acid
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Overview
Description
2-[(2-Methoxy-2-methylpropyl)amino]-5-sulfamoylbenzoic acid, also known as MSA, is a sulfonamide compound that has been extensively studied for its potential use in various scientific research applications. This compound has been shown to exhibit a range of biochemical and physiological effects and has been used in a variety of experimental settings to investigate its mechanism of action and potential therapeutic applications.
Mechanism of Action
The mechanism of action of 2-[(2-Methoxy-2-methylpropyl)amino]-5-sulfamoylbenzoic acid is not well-understood, but it is believed to involve inhibition of the enzyme carbonic anhydrase. This enzyme is involved in a range of physiological processes, including the regulation of acid-base balance and the transport of carbon dioxide in the blood. By inhibiting carbonic anhydrase, this compound may be able to modulate these processes and exert its therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects, including inhibition of carbonic anhydrase activity, anti-inflammatory effects, and anti-cancer effects. These effects have been observed in a variety of experimental settings, and suggest that this compound may have potential as a therapeutic agent for a range of diseases and conditions.
Advantages and Limitations for Lab Experiments
One advantage of using 2-[(2-Methoxy-2-methylpropyl)amino]-5-sulfamoylbenzoic acid in lab experiments is that it has been well-studied and its synthesis method is well-established. This means that researchers can easily obtain this compound for use in their experiments, and can rely on the existing literature to guide their experimental design. However, one limitation of using this compound is that its mechanism of action is not well-understood, which may make it difficult to interpret experimental results and design effective therapeutic interventions.
Future Directions
There are a number of potential future directions for research on 2-[(2-Methoxy-2-methylpropyl)amino]-5-sulfamoylbenzoic acid. One area of interest is the development of more effective therapeutic interventions based on this compound, particularly for conditions such as rheumatoid arthritis and cancer. Additionally, further research is needed to elucidate the mechanism of action of this compound and its potential role in regulating physiological processes such as acid-base balance and carbon dioxide transport. Finally, there may be potential for the development of new synthetic methods for producing this compound, which could facilitate further research on this compound and its potential therapeutic applications.
Synthesis Methods
The synthesis of 2-[(2-Methoxy-2-methylpropyl)amino]-5-sulfamoylbenzoic acid can be achieved through a multi-step process involving the reaction of 2-aminobenzoic acid with 2-methoxy-2-methylpropanol to form an intermediate, which is then reacted with sulfuric acid and sodium nitrite to produce the final product. This synthesis method has been well-established in the literature and has been used to produce this compound for a variety of research purposes.
Scientific Research Applications
2-[(2-Methoxy-2-methylpropyl)amino]-5-sulfamoylbenzoic acid has been used in a range of scientific research applications, including as a potential therapeutic agent for the treatment of various diseases and conditions. For example, this compound has been shown to exhibit anti-inflammatory and anti-cancer properties, and has been investigated as a potential treatment for conditions such as rheumatoid arthritis and cancer.
properties
IUPAC Name |
2-[(2-methoxy-2-methylpropyl)amino]-5-sulfamoylbenzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2O5S/c1-12(2,19-3)7-14-10-5-4-8(20(13,17)18)6-9(10)11(15)16/h4-6,14H,7H2,1-3H3,(H,15,16)(H2,13,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CUHLBISFPYIGPD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CNC1=C(C=C(C=C1)S(=O)(=O)N)C(=O)O)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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